Cas no 1803762-49-3 (3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one
• CAS No: 1803762-49-3
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4971563
• Update Time: 2025-07-19

3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7BrClNO3/c10-4-3-9(13)6-1-2-7(11)8(5-6)12(14)15/h1-2,5H,3-4H2
• InChI Key： HNTUUADSRWLKJB-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)[N+](=O)[O-])Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one

Introduction to 3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one (CAS No. 1803762-49-3)

3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one, with the CAS number 1803762-49-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a chloro-substituted nitrophenyl group, and a ketone functional group. These features contribute to its potential applications in various biological and medicinal contexts.

The chemical formula of 3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one is C₁₀H₇BrClNO₃. The molecular weight is approximately 295.52 g/mol. The compound's physical properties, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments and for optimizing its use in various applications.

In recent years, 3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one has been the subject of several studies focusing on its biological activities. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the bromine and chloro-substituted nitrophenyl groups play critical roles in enhancing the compound's binding affinity and selectivity.

Beyond its enzymatic inhibition properties, 3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one has also shown promise in anti-inflammatory and anti-microbial applications. A 2021 study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively reduces inflammation in vitro by modulating the expression of pro-inflammatory cytokines. Additionally, preliminary studies have indicated that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.

The synthesis of 3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one involves a multi-step process that typically begins with the reaction of 4-chloro-3-nitrobenzaldehyde with bromoacetyl bromide. The resulting intermediate is then subjected to further reactions to achieve the desired product. The synthetic route has been optimized to improve yield and purity, making it suitable for large-scale production and further research.

In terms of safety and handling, it is important to note that while 3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one is not classified as a hazardous material, it should be handled with care due to its potential reactivity and biological activity. Standard laboratory safety protocols should be followed when working with this compound to ensure the safety of researchers and laboratory personnel.

The future prospects for 3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one are promising. Ongoing research aims to explore its potential therapeutic applications further, particularly in the treatment of cancer and inflammatory diseases. Additionally, efforts are being made to develop more efficient synthetic methods and to investigate its pharmacokinetic properties to enhance its bioavailability and efficacy.

In conclusion, 3-Bromo-1-(4-chloro-3-nitrophenyl)propan-1-one (CAS No. 1803762-49-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.